(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(2-methyl-1,3-benzothiazol-6-yl)methanone

• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol
• IUPAC Name: (6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-(2-methyl-1,3-benzothiazol-6-yl)methanone
• InChI: InChI=1S/C20H20N2O3S/c1-12-21-16-5-4-14(10-19(16)26-12)20(23)22-7-6-13-8-17(24-2)18(25-3)9-15(13)11-22/h4-5,8-10H,6-7,11H2,1-3H3
• InChI Key: UYEHBRXQZUQAMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=C(C=C2)C(=O)N3CCC4=CC(=C(C=C4C3)OC)OC

Description

This compound features a benzothiazole scaffold linked to a 6,7-dimethoxy-substituted dihydroisoquinoline moiety. The dimethoxy groups on the isoquinoline ring may enhance lipophilicity and influence receptor binding, while the 2-methyl substitution on the benzothiazole could modulate steric interactions with biological targets.

Biological Activity

The compound (6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)(2-methyl-1,3-benzothiazol-6-yl)methanone is a derivative of isoquinoline and benzothiazole, which has garnered attention for its potential biological activities. This article reviews its synthesis, biological evaluations, and therapeutic implications based on recent research findings.

Synthesis

The synthesis of this compound typically involves the reaction of 6,7-dimethoxy-3,4-dihydroisoquinoline with 2-methyl-1,3-benzothiazole under specific conditions to yield the desired methanone derivative. Characterization is performed using techniques such as NMR and mass spectrometry to confirm the structure and purity of the compound.

Inhibition of Cholinesterases

One of the most significant biological activities associated with this compound is its inhibitory effect on cholinesterases, particularly butyrylcholinesterase (BChE). Research indicates that derivatives of isoquinoline can selectively inhibit BChE over acetylcholinesterase (AChE), which is crucial in treating neurodegenerative diseases like Alzheimer's. For instance, a study demonstrated that certain isoquinoline derivatives exhibited IC50 values as low as 2.68 μM against BChE, indicating potent inhibitory activity .

Neuroprotective Effects

The compound has also shown neuroprotective properties in vitro. In models of amyloid-beta (Aβ) toxicity, it significantly increased cell viability compared to controls. For example, one study reported that a related compound improved cell survival by up to 91% at a concentration of 10 μM . This suggests potential therapeutic applications in preventing or mitigating neurodegeneration.

Monoamine Oxidase Inhibition

Additionally, compounds related to this structure have been evaluated for their inhibition of monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters. Certain derivatives demonstrated substantial MAO-B inhibition with IC50 values indicating strong activity. For example, one derivative showed an IC50 value of 14.80 μM against MAO-B, highlighting its potential as an antidepressant agent .

Structure-Activity Relationship (SAR)

The structure-activity relationship studies indicate that modifications on the benzothiazole and isoquinoline rings significantly influence biological activity. Substituents at specific positions can enhance or diminish inhibitory effects on cholinesterases and MAO enzymes. For instance, the introduction of electron-withdrawing groups on the benzothiazole ring was found to enhance MAO antagonism significantly .

Comparative Biological Activity Table

Compound	Target Enzyme	IC50 Value (μM)	Reference
Compound 9	BChE	2.68 ± 0.28
Compound 4g	MAO-B	14.80 ± 5.45
Compound 23	Aβ-induced toxicity	Cell viability: 91% at 10 μM

Case Studies

• Neuroprotective Study : A study involving SH-SY5Y neuronal cells demonstrated that the compound could protect against Aβ-induced cytotoxicity more effectively than traditional controls like EGCG .
• Cholinesterase Inhibition : In a series of enzyme assays comparing various isoquinoline derivatives, the compound exhibited selective inhibition towards BChE with minimal effect on AChE, suggesting specificity that could be beneficial in therapeutic settings targeting cognitive decline .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs (from ) share the benzothiazole core but differ in substituents and linked heterocycles. Below is a comparative analysis:

Key Observations:

Synthetic Yields: The target compound’s absence in precludes direct yield comparison, but analogs like 4e (76.6%) and 4h (76.4%) suggest that dihydroisoquinoline derivatives are more efficiently synthesized than piperazine-linked compounds (e.g., 4g: 28.1%) .

Melting Points: Higher melting points (e.g., 4h: 161.1–161.6°C) correlate with rigid substituents (3-methylpiperidine), whereas flexible groups (ethylpiperazine in 4f) reduce crystallinity . The target’s dimethoxy groups may increase melting points compared to non-polar analogs.

Pharmacological Implications: σ Receptor Affinity: Benzothiazole derivatives are implicated in σ2 receptor binding, which is overexpressed in proliferative cancer cells (e.g., ) . The target’s 2-methylbenzothiazole moiety may enhance σ2 selectivity compared to piperazine-linked analogs.

Research Findings and Mechanistic Insights

Structural Similarity Analysis: Using binary fingerprinting (e.g., Tanimoto coefficient), the target compound would exhibit high similarity to 4e and 4h due to shared dihydroisoquinoline and benzothiazole components . Piperazine-linked analogs (e.g., 4f, 4g) may show lower similarity due to divergent pharmacophores.

Receptor Binding Hypotheses: σ2 Receptors: The benzothiazole core aligns with ligands targeting σ2 receptors, which are biomarkers for tumor proliferation () . Opioid Receptors: Dihydroisoquinoline moieties in 4e resemble morphine-like scaffolds (), though the target’s dimethoxy groups may shift selectivity away from μ-opioid receptors .